Cas no 2172444-15-2 (1-4-(aminomethyl)phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one hydrochloride)

• Product Name: 1-4-(aminomethyl)phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one hydrochloride
• CAS No: 2172444-15-2
• MF: C₁₂H₁₂ClN₅O
• MW: 277.709580421448
• CID: 6015468
• PubChem ID: 165588259
• Update Time: 2025-06-12

1-4-(aminomethyl)phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-4-(aminomethyl)phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one hydrochloride
• 2172444-15-2
• 1-(4-(Aminomethyl)phenyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one hydrochloride
• EN300-1440110
• 1-[4-(aminomethyl)phenyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one hydrochloride

• Inchi： 1S/C12H11N5O.ClH/c13-5-8-1-3-9(4-2-8)17-11-10(6-16-17)12(18)15-7-14-11;/h1-4,6-7H,5,13H2,(H,14,15,18);1H
• InChI Key： XGJNYJSORDMGGW-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2C=NN(C=2N=CN1)C1C=CC(CN)=CC=1

Computed Properties

• Exact Mass: 277.0730377g/mol
• Monoisotopic Mass: 277.0730377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.3Ų

Additional information on 1-4-(aminomethyl)phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one hydrochloride

Introduction to 1-4-(aminomethyl)phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one hydrochloride (CAS No. 2172444-15-2)

The compound 1-4-(aminomethyl)phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one hydrochloride, identified by the CAS number 2172444-15-2, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered attention due to its unique structural framework and potential biological activities. The presence of both an aminomethyl substituent and a pyrazolo[3,4-d]pyrimidin core suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration in drug discovery.

Recent research in the domain of heterocyclic compounds has highlighted the importance of pyrazolo[3,4-d]pyrimidine scaffolds in developing novel therapeutic agents. These structures are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The incorporation of an aminomethyl group into this scaffold enhances the compound's potential to engage in hydrogen bonding and other forms of molecular interaction, which is crucial for achieving high affinity and selectivity in biological assays.

The hydrochloride salt form of this compound (1-4-(aminomethyl)phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one hydrochloride) improves its solubility and stability, which are critical factors for pharmaceutical applications. Enhanced solubility facilitates better absorption and distribution within the body, while stability ensures the compound remains effective over time. These properties make it an attractive candidate for further development into a therapeutic agent.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that pyrazolo[3,4-d]pyrimidine derivatives exhibit activity against a range of diseases, including cancer, inflammation, and infectious disorders. The aminomethyl group further expands its therapeutic potential by allowing for modifications that can fine-tune its biological effects. For instance, studies have shown that such modifications can enhance binding affinity to specific enzymes or receptors involved in disease pathways.

In the context of oncology research, 1-4-(aminomethyl)phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one hydrochloride has shown promise as an inhibitor of key enzymes implicated in tumor growth and progression. Preclinical studies have demonstrated its ability to disrupt signaling pathways that are often overactive in cancer cells. By targeting these pathways, the compound may help inhibit cell proliferation and induce apoptosis, offering a new strategy for cancer therapy.

Furthermore, the structural versatility of this molecule allows for further derivatization to optimize its pharmacokinetic and pharmacodynamic properties. Researchers can modify various positions on the core structure to enhance bioavailability, reduce toxicity, or improve target specificity. Such flexibility is essential for translating laboratory findings into effective clinical treatments.

The synthesis of 1-4-(aminomethyl)phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex heterocyclic framework efficiently. These methods include cyclization reactions to form the pyrazolo[3,4-d]pyrimidine core and functional group transformations to introduce the aminomethyl substituent at the appropriate position.

Once synthesized, rigorous analytical characterization is essential to confirm the structure and purity of the compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to verify the molecular structure and assess impurities. These analyses ensure that the compound meets pharmaceutical standards before proceeding with biological evaluation.

Biological testing is a critical step in assessing the efficacy and safety of 1-4-(aminomethyl)phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one hydrochloride. In vitro assays are conducted to evaluate its interaction with target enzymes and receptors at molecular level. These studies provide initial insights into its mechanism of action and potential therapeutic effects. Subsequently, in vivo studies using animal models help determine its efficacy in treating specific diseases or conditions.

The integration of computational methods has significantly accelerated the drug discovery process for compounds like this one. Molecular modeling techniques allow researchers to predict how 1-4-(aminomethyl)phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one hydrochloride will interact with biological targets based on its three-dimensional structure. This approach helps identify optimal lead compounds early in the discovery pipeline without extensive experimental screening.

As research progresses，the applications of this compound are expected to expand beyond oncology。For example，its ability to modulate inflammatory pathways makes it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease。Additionally，its interactions with infectious disease agents suggest potential uses in antiviral or antibacterial therapies。

The development of novel pharmaceutical agents is a collaborative effort involving chemists、biologists、pharmacologists，and clinicians。The journey from laboratory discovery to clinical application requires interdisciplinary cooperation，innovative thinking，and meticulous testing。Compounds like 1-4-(aminomethyl)phenyl-1H、 5 H - pyrazolo [ 3 、 ۴ - d ] pyrimidin - ۴ - one hydrochloride ( CAS No . 21724 44 - 15 - 2 ) exemplify how basic scientific research can lead to breakthroughs that improve human health。

In conclusion, 1 - ۴ - ( aminoxyméthyl ) phényl - ۱ H 、 ۴ H 、 ۵ H - pyrazolo [ ۳ 、 ۴ - d ] pyrimidin - ۴ - one hydrochloride ( CAS No . 21724 44 - 15 - 2 ) represents a significant advancement in medicinal chemistry with substantial potential for therapeutic applications。Its unique structural features，combined with promising preclinical results，make it a valuable asset in ongoing drug discovery efforts。Further research will be essential to fully elucidate its biological activities and develop it into a safe、effective therapeutic agent。